Cas no 1710674-52-4 (4-((Tetrahydrofuran-2-yl)methyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid)

4-((Tetrahydrofuran-2-yl)methyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is a heterocyclic compound featuring a fused thienopyrrole core with a tetrahydrofuran-2-ylmethyl substituent and a carboxylic acid functional group. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The thienopyrrole scaffold is known for its electron-rich properties, facilitating diverse chemical modifications, while the carboxylic acid group enhances solubility and further derivatization opportunities. The tetrahydrofuran moiety contributes to stereochemical complexity, making it valuable in asymmetric synthesis. Its well-defined molecular architecture ensures consistency in research applications, particularly in the development of biologically active molecules. Suitable for controlled reactions, it offers a balance of stability and reactivity for advanced synthetic workflows.
4-((Tetrahydrofuran-2-yl)methyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid structure
1710674-52-4 structure
Product Name:4-((Tetrahydrofuran-2-yl)methyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
CAS No:1710674-52-4
MF:C12H13NO3S
MW:251.301522016525
CID:5041950
Update Time:2025-05-20

4-((Tetrahydrofuran-2-yl)methyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-((tetrahydrofuran-2-yl)methyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
    • 4-(oxolan-2-ylmethyl)thieno[3,2-b]pyrrole-5-carboxylic acid
    • 4-(Tetrahydro-furan-2-ylmethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
    • 4-((Tetrahydrofuran-2-yl)methyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
    • Inchi: 1S/C12H13NO3S/c14-12(15)10-6-11-9(3-5-17-11)13(10)7-8-2-1-4-16-8/h3,5-6,8H,1-2,4,7H2,(H,14,15)
    • InChI Key: JMUUNADNEYKLOE-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1C=C(C(=O)O)N2CC1CCCO1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 312
  • XLogP3: 2
  • Topological Polar Surface Area: 79.7

4-((Tetrahydrofuran-2-yl)methyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Pricemore >>

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Additional information on 4-((Tetrahydrofuran-2-yl)methyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid

Introduction to 4-((Tetrahydrofuran-2-yl)methyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS No. 1710674-52-4)

4-((Tetrahydrofuran-2-yl)methyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS No. 1710674-52-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The molecular structure of 4-((Tetrahydrofuran-2-yl)methyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is composed of a thienopyrrole core linked to a tetrahydrofuran moiety through a methyl group. The thienopyrrole scaffold is known for its bioactive properties, including anti-inflammatory, antiviral, and anticancer activities. The tetrahydrofuran ring adds structural complexity and can influence the compound's solubility and bioavailability.

Recent studies have highlighted the multifaceted biological activities of 4-((Tetrahydrofuran-2-yl)methyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 4-((Tetrahydrofuran-2-yl)methyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid has also shown promising antiviral activity. A 2020 study in Antiviral Research reported that this compound effectively inhibits the replication of several RNA viruses, including influenza A virus and Zika virus. The mechanism of action involves the disruption of viral RNA synthesis and assembly processes, making it a potential candidate for antiviral drug development.

The anticancer potential of 4-((Tetrahydrofuran-2-yl)methyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid has also been explored. A 2019 study in Cancer Letters found that this compound induces apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism involves the activation of caspase-dependent pathways and the modulation of cell cycle progression. These findings underscore its potential as a lead compound for the development of novel anticancer therapies.

Beyond its direct biological activities, 4-((Tetrahydrofuran-2-yl)methyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid has also been investigated for its use as a building block in the synthesis of more complex molecules. Its versatile chemical structure allows for easy functionalization through various chemical reactions, making it an attractive starting material for combinatorial chemistry approaches. This property is particularly valuable in drug discovery programs where rapid screening of large libraries is essential.

The pharmacokinetic properties of 4-((Tetrahydrofuran-2-yl)methyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Specifically, it shows good oral bioavailability and low toxicity in preclinical models. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues without causing significant side effects.

In conclusion, 4-((Tetrahydrofuran-2-yl)methyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS No. 1710674-52-4) is a promising compound with diverse biological activities and favorable pharmacological properties. Its unique structural features and multifaceted biological effects make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional applications and optimize its therapeutic potential.

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